Cas no 2034459-28-2 (4-{(4-tert-butylphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide)

• Product Name: 4-{(4-tert-butylphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide
• CAS No: 2034459-28-2
• MF: C₂₀H₃₁N₃O₂
• MW: 345.479045152664
• CID: 6528948
• PubChem ID: 121020457
• Update Time: 2025-11-03

4-{(4-tert-butylphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-{(4-tert-butylphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide
• 2034459-28-2
• 4-{[(4-tert-butylphenyl)formamido]methyl}-N,N-dimethylpiperidine-1-carboxamide
• 4-[[(4-tert-butylbenzoyl)amino]methyl]-N,N-dimethylpiperidine-1-carboxamide
• F6539-2665
• AKOS026695933
• 4-((4-(tert-butyl)benzamido)methyl)-N,N-dimethylpiperidine-1-carboxamide

• Inchi： 1S/C20H31N3O2/c1-20(2,3)17-8-6-16(7-9-17)18(24)21-14-15-10-12-23(13-11-15)19(25)22(4)5/h6-9,15H,10-14H2,1-5H3,(H,21,24)
• InChI Key： NSSYMTNLFJFPSP-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)N1CCC(CNC(C2C=CC(=CC=2)C(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 345.24162724g/mol
• Monoisotopic Mass: 345.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-{(4-tert-butylphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide

Comprehensive Overview of 4-{(4-tert-butylphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide (CAS No. 2034459-28-2)

In the realm of organic chemistry and pharmaceutical research, 4-{(4-tert-butylphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide (CAS No. 2034459-28-2) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This piperidine derivative is characterized by its tert-butylphenyl and carboxamide functional groups, which contribute to its versatility in drug discovery and material science. Researchers and industry professionals are increasingly exploring its role in bioactive molecule synthesis, particularly in the development of central nervous system (CNS) targeting agents and enzyme modulators.

The compound's molecular structure features a formamidomethyl linker, which enhances its binding affinity to biological targets. This attribute has sparked discussions in medicinal chemistry forums and pharmaceutical R&D circles, especially in the context of neurodegenerative disease research. Recent studies highlight its potential as a scaffold for designing selective receptor ligands, aligning with the growing demand for precision medicine solutions. Its CAS No. 2034459-28-2 serves as a critical identifier for regulatory and commercial databases, ensuring traceability in global supply chains.

From a synthetic chemistry perspective, 4-{(4-tert-butylphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide exemplifies advancements in heterocyclic compound optimization. Its N,N-dimethylcarboxamide moiety is a focal point for structure-activity relationship (SAR) studies, a topic frequently searched by chemists on platforms like SciFinder and Reaxys. The compound's tert-butyl group also contributes to improved lipophilicity, a property highly relevant to drug delivery system innovations—a trending topic in biopharmaceutical discussions.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for this compound, addressing the industry's shift toward eco-friendly manufacturing. Questions about its solubility profile and stability under physiological conditions are commonly raised in academic literature and patent filings, reflecting its practical challenges and opportunities. The integration of computational chemistry tools to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) further underscores its relevance in modern drug design pipelines.

Beyond pharmaceuticals, CAS No. 2034459-28-2 has garnered attention in material science for its potential in polymeric applications. Its rigid yet functionalized structure makes it a candidate for high-performance polymer additives, a niche explored in advanced material engineering journals. This dual applicability in life sciences and industrial chemistry positions it as a multidisciplinary research subject, frequently cited in cross-disciplinary collaborations.

As the scientific community continues to unravel the capabilities of 4-{(4-tert-butylphenyl)formamidomethyl}-N,N-dimethylpiperidine-1-carboxamide, its patent landscape and commercial viability remain hot topics. Searches for scale-up synthesis protocols and cost-effective purification methods dominate industry-focused queries, highlighting the bridge between academic discovery and industrial application. With rigorous safety assessments and regulatory compliance data becoming increasingly available, this compound is poised to play a pivotal role in next-generation therapeutic and material innovations.